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Compound of Interest

Compound Name: Forosamine

Cat. No.: B098537

For Researchers, Scientists, and Drug Development Professionals

Introduction

Forosamine and mycaminose are two naturally occurring amino sugars that are integral
components of various clinically significant macrolide antibiotics. Their distinct structural
features play a crucial role in the biological activity and pharmacokinetic properties of the
parent compounds. This guide provides a detailed comparison of the structural and
physicochemical properties of forosamine and mycaminose, supported by general
experimental protocols for their characterization.

Structural and Physicochemical Comparison

Forosamine and mycaminose, while both classified as amino sugars, exhibit fundamental
differences in their chemical structures. These differences, summarized in the table below,
influence their chemical reactivity and biological function.
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Feature

Forosamine

Mycaminose

Molecular Formula

CsH17NO2[1][2]

CsH17NO4[3][4]

Molecular Weight

159.23 g/mol [1][2]

191.22 g/mol [3]

Systematic Name

(4S,5R)-4-(dimethylamino)-5-
hydroxyhexanal[1]

(2R,3S,4S,5R)-3-
(dimethylamino)-2,4,5-
trihydroxyhexanal[3]

Sugar Classification

2,3,4,6-Tetradeoxy-D-erythro-

hexose[1]

3,6-Dideoxy-D-glucose|[3]

Functional Groups

1 Aldehyde, 1 Hydroxyl, 1

Dimethylamino

1 Aldehyde, 3 Hydroxyls, 1

Dimethylamino

Position of Dimethylamino

Group

C-4[1]

C-3[3]

Number of Hydroxyl Groups

One (at C-5)[1]

Three (at C-2, C-4, C-5)[3]

Natural Occurrence

Component of spiramycin and

spinosyn antibiotics[1][5]

Component of tylosin and

other macrolide antibiotics[6]

Structural Diagrams

The structural disparities between forosamine and mycaminose are visually represented in the

following diagrams.

Mycaminose

mycaminose

Forosamine

forosamine
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Caption: Chemical structures of Forosamine and Mycaminose.

Forosamine Mycaminose
(CsH17NO2) (CsH17NOa4)

Key Structural Differences

Degree of Deoxygenation:
Forosamine is a tetradeoxyhexose.
Mycaminose is a dideoxyhexose.

Position of Dimethylamino Group:
C-4 in Forosamine.
C-3 in Mycaminose.

Hydroxylation Pattern:
One hydroxyl group in Forosamine.
Three hydroxyl groups in Mycaminose.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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